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1,3-Diethoxy-1,1,3,3-

tetramethyldisiloxane

Cat. No.: B098531 Get Quote

An In-depth Technical Guide to the Molecular Structure of 1,3-Diethoxy-1,1,3,3-
tetramethyldisiloxane

Executive Summary
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane is an organosilicon compound belonging to the

siloxane family, characterized by a flexible silicon-oxygen backbone. Its molecular structure,

featuring two terminal ethoxy groups and four methyl groups, imparts a unique combination of

properties, including thermal stability, low surface tension, and controlled reactivity.[1] This

guide provides a comprehensive analysis of its molecular architecture, physicochemical

characteristics, synthesis, and chemical behavior. Primarily utilized as a chemical intermediate

and a precursor for advanced silicone-based materials, its applications span from coatings and

sealants to electronics and medical devices.[1][2] A thorough understanding of its structure is

paramount for professionals in materials science and drug development seeking to leverage its

distinct attributes.

Introduction: Deconstructing a Versatile Siloxane
The field of organosilicon chemistry presents molecules with remarkable versatility, and 1,3-
Diethoxy-1,1,3,3-tetramethyldisiloxane stands as a prime example. At its core is the

disiloxane framework (Si-O-Si), which provides a unique combination of inorganic and organic

characteristics. The inorganic siloxane bond is responsible for high thermal stability and
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flexibility, while the organic methyl and ethoxy substituents dictate its solubility, reactivity, and

intermolecular interactions.

For researchers and drug development professionals, this compound is not merely a reagent

but a building block. The terminal ethoxy groups are key reactive sites, susceptible to

hydrolysis, which allows for the controlled formation of silanol groups.[1] This reactivity is the

foundation of its use in forming larger siloxane networks and polymers, making it a critical

component in the synthesis of specialized materials. This guide will explore the nuances of its

molecular structure to provide a foundational understanding of its function and potential.

Molecular Structure and Chemical Identity
The structure of 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane is defined by a central oxygen

atom linking two dimethylsilyl groups, each of which is also bonded to an ethoxy group. The

linear formula is often represented as [C₂H₅OSi(CH₃)₂]₂O. This arrangement results in a

molecule with considerable rotational freedom around the Si-O bonds, influencing its physical

state and solvent properties.

The combination of nonpolar methyl groups and the more polar Si-O and C-O bonds gives the

molecule a balanced character, enhancing its solubility in a wide range of organic solvents.[1]

[3]

Table 1: Chemical Identifiers for 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane
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Identifier Value Source(s)

IUPAC Name

ethoxy-
[ethoxy(dimethyl)silyl]oxy-
dimethylsilane

[1][4]

CAS Number 18420-09-2 [4][5]

Molecular Formula C₈H₂₂O₃Si₂ [1][4][5]

Molecular Weight 222.43 g/mol [1][4]

Canonical SMILES
CCO--INVALID-LINK--(C)O--

INVALID-LINK--(C)OCC
[1]

InChI Key
NPOYZXWZANURMM-

UHFFFAOYSA-N
[1][5]

| EC Number | 242-298-7 | |

Caption: 2D molecular structure of 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane.

Physicochemical Properties
The physical properties of this siloxane are a direct consequence of its molecular structure. It is

typically a colorless liquid.[6] The relatively low boiling point compared to hydrocarbons of

similar molecular weight is attributable to weak intermolecular forces; the methyl groups shield

the polar siloxane core, preventing strong dipole-dipole interactions.

Table 2: Key Physicochemical Properties
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Property Value Source(s)

Appearance
Colorless liquid / White to
off-white powder

[6]

Boiling Point 161 - 183.3 °C at 760 mmHg

Melting Point -134 °C

Density 0.883 g/mL at 25 °C

Flash Point 43 °C (109.4 °F) - closed cup

Refractive Index n20/D 1.389

| Vapor Pressure | 1.06 mmHg at 25 °C | |

Spectroscopic Characterization
Structural elucidation and purity assessment rely heavily on spectroscopic techniques. The

unique arrangement of atoms in 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane gives rise to a

distinct spectral fingerprint.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: One would expect to see a triplet for the methyl protons (-O-CH₂-CH₃) and a

quartet for the methylene protons (-O-CH₂-CH₃) of the ethoxy groups, due to spin-spin

coupling. Additionally, a sharp singlet would be present for the chemically equivalent

protons of the four methyl groups attached to the silicon atoms (Si-(CH₃)₂).

¹³C NMR: The spectrum would show distinct signals for the two carbons of the ethoxy

group and one signal for the methyl carbons attached to silicon.[4]

²⁹Si NMR: A single resonance is expected, confirming the symmetric nature of the two

silicon atoms in the molecule.

Infrared (IR) Spectroscopy: Key vibrational modes include a strong, broad absorption band

around 1050-1100 cm⁻¹ corresponding to the Si-O-Si asymmetric stretching. Other
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characteristic peaks include Si-C stretching (~1260 cm⁻¹ and ~800 cm⁻¹) and C-H stretching

from the methyl and ethoxy groups (~2900-3000 cm⁻¹).

Mass Spectrometry (MS): Electron ionization (EI) would lead to fragmentation patterns

characteristic of siloxanes. Common fragments would arise from the cleavage of Si-C and

Si-O bonds. The NIST Mass Spectrometry Data Center contains reference spectra for this

compound.[4]

Table 3: Summary of Spectroscopic Data

Technique Data Type Source(s)

¹³C NMR Spectrum available [4]

Mass Spectrometry GC-MS data available [4][7]

| Infrared (IR) | Spectrum data available for similar compounds |[8] |

Synthesis Methodologies
The synthesis of 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane can be achieved via several

routes, chosen based on desired purity, yield, and scalability. The common principle involves

the formation of a Si-O-C bond.

Key Synthesis Pathways:

Condensation Reaction: This classical approach involves the controlled reaction of

chlorosilane precursors, such as dichlorodimethylsilane, with ethanol. The reaction proceeds

via nucleophilic substitution, with the ethanol oxygen attacking the silicon center and

displacing a chloride ion. This method requires careful control of stoichiometry and removal

of the HCl byproduct.[1]

Direct Alkylation: An alternative route involves the direct reaction of 1,1,3,3-

tetramethyldisiloxane with ethanol in the presence of a catalyst. This method leverages the

reactivity of the Si-H bond in the precursor.[1]
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Grignard Reaction: A high-yield method involves reacting an organohydrogen polysiloxane

with an ethyl Grignard reagent (e.g., ethylmagnesium bromide) in an ether solvent, followed

by controlled hydrolysis.[1][9]

Synthesis Workflow

Chlorosilane &
 Ethanol

Reaction Vessel
(Controlled Temp)

1. Charging Condensation Reaction
- HCl byproduct

Aqueous Workup
& Neutralization

2. Quenching Solvent Extraction3. Phase Separation Distillation4. Purification Pure Product5. Isolation

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 1,3-Diethoxy-1,1,3,3-
tetramethyldisiloxane.

Experimental Protocol: Synthesis via Condensation
This protocol is a representative example and must be adapted and optimized based on

laboratory safety standards and equipment.

Setup: A dry, three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping

funnel, and a condenser connected to a gas scrubber (to neutralize HCl). The entire

apparatus is flushed with an inert gas (e.g., nitrogen or argon).

Reagents: Anhydrous ethanol is charged into the flask with a suitable solvent like toluene.

The flask is cooled in an ice bath.

Reaction: Dichlorodimethylsilane is diluted with toluene and added to the dropping funnel. It

is then added dropwise to the stirred ethanol solution. The reaction is exothermic and the

temperature should be maintained below 10 °C.

Aging: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours to ensure complete reaction.

Workup: The mixture is carefully washed with water to remove unreacted ethanol and then

with a dilute sodium bicarbonate solution to neutralize any remaining HCl, followed by a final
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water wash.

Isolation: The organic layer is separated, dried over anhydrous magnesium sulfate, and

filtered.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by fractional distillation to yield pure 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane.

Chemical Reactivity and Mechanistic Insights
The most significant chemical transformation for this molecule is its hydrolysis, which is the

primary degradation pathway and the basis for its application in forming polysiloxane networks.

[1]

Hydrolysis Mechanism: The Si-O-C bond is susceptible to cleavage by water. The reaction can

be catalyzed by both acids and bases. The mechanism involves the nucleophilic attack of a

water molecule on the electrophilic silicon atom.[1] This forms a pentacoordinate silicon

intermediate. Subsequently, an ethanol molecule is eliminated, resulting in the formation of a

silanol group (Si-OH). These silanol groups are reactive and can undergo self-condensation to

form new Si-O-Si bonds, extending the siloxane chain and releasing water.

The liberation of ethanol is a key feature of this reaction.[1][2] The rate of hydrolysis is

influenced by factors such as pH, temperature, and the presence of catalysts.
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1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane

R-Si-OEt
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Click to download full resolution via product page

Caption: Simplified reaction pathway for the hydrolysis of 1,3-Diethoxy-1,1,3,3-
tetramethyldisiloxane.

Applications in Research and Development
The unique structural features of 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane make it a

valuable compound in several advanced applications:

Precursor to Silicone Polymers: Its primary application is as a monomer or crosslinking agent

in the synthesis of silicone polymers. The controlled hydrolysis of the ethoxy groups allows

for the formation of silicones with tailored properties (e.g., viscosity, elasticity, and

hydrophobicity) for use in sealants, coatings, and elastomers.[1]

Surface Modification: It can be used to modify the surfaces of materials like glass and silica,

rendering them hydrophobic. The silanol groups formed during hydrolysis can react with

surface hydroxyls, grafting the tetramethyldisiloxane unit onto the material.
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Intermediate in Organic Synthesis: It serves as a building block for more complex

organosilicon compounds.[2][3]

Safety, Handling, and Storage
Proper handling of 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane is crucial due to its

flammability and potential for irritation. It is a flammable liquid and vapor.[2][4]

Safe Handling Procedures:

Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid inhalation of

vapors.[2]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (neoprene or nitrile

rubber), chemical safety goggles, and a lab coat.[2][10] Contact lenses should not be worn.

[2]

Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking tools

and ensure electrical equipment is properly grounded to prevent static discharge.[2][10]

Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[2] The key is to

protect it from moisture to prevent hydrolysis and the liberation of flammable ethanol vapor.

[2]

Table 4: GHS Hazard Information

Code Hazard Statement Class

H226
Flammable liquid and
vapor

Flammable Liquid 3

H315 Causes skin irritation Skin Irritation 2

H319 Causes serious eye irritation Eye Irritation 2

H335 May cause respiratory irritation STOT SE 3

Source:[4]
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Conclusion
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane is a structurally well-defined yet highly functional

molecule. Its siloxane backbone provides stability, while the terminal ethoxy groups offer a

gateway for controlled chemical transformations, primarily hydrolysis. This duality makes it an

indispensable tool for chemists and materials scientists. By understanding the interplay

between its molecular structure and its chemical behavior, researchers can effectively harness

its properties to design and synthesize novel materials with advanced functionalities relevant to

a multitude of industries, including pharmaceuticals and electronics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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